Pyrazines
Pyrazines are a class of five-membered heterocyclic compounds characterized by the presence of a nitrogen atom in their ring structure. These molecules exhibit unique aromatic properties and diverse applications across various fields, including flavor chemistry, pharmaceuticals, and agrochemicals.
In the food industry, pyrazines play a crucial role as key aroma compounds responsible for the rich, roasted or grilled notes found in many foods such as coffee, chocolate, and baked goods. They are also used extensively in perfumery to impart warm, woody, and smoky fragrances.
From a chemical perspective, pyrazines can be synthesized through various routes including condensation reactions of substituted ureas with aldehydes or ketones. Their stability under different conditions makes them valuable intermediates in organic synthesis. Additionally, certain pyrazine derivatives have shown potential as bioactive compounds, particularly in the treatment of neurological disorders and cancer due to their ability to modulate receptor activity.
In summary, pyrazines represent a versatile class of molecules with broad applications in both industry and research, driven by their distinctive structural features and functional properties.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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3-Iodo-2,5-dimethylpyrazine | 59021-15-7 | C6H7IN2 |
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Pyrazine, [(ethylthio)methyl]- | 59021-04-4 | C7H10N2S |
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2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl- | 412341-27-6 | C7H10N2O2 |
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Pyrazine,2-butyl-3,?-dimethyl- | 72797-18-3 | C20H32N4 |
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Pyrazine,2-(1-methylethenyl)-5-(1-methylethyl)- | 704909-07-9 | C10H14N2 |
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2,3-Dimethyl-5-(2-methylbutyl)pyrazine | 75492-01-2 | C11H18N2 |
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Pyrazine, ethylmethyl- | 33504-66-4 | C7H10N2 |
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N-Boc-2-Amino-5-methylpyrazine | 369638-68-6 | C10H15N3O2 |
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methyl 2-pyrazin-2-ylacetate | 370562-35-9 | C7H8N2O2 |
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Pyrazine,3,5-dimethyl-2-propyl- | 32350-16-6 | C9H14N2 |
Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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